Cas no 1225784-84-8 (2-(3-bromophenyl)methylpiperidine)

• Product Name: 2-(3-bromophenyl)methylpiperidine
• CAS No: 1225784-84-8
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD16329148
• CID: 2102830
• PubChem ID: 63085861
• Update Time: 2025-05-25

2-(3-bromophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-[(3-BROMOPHENYL)METHYL]PIPERIDINE
• Z2350907371
• 2-(3-bromophenyl)methylpiperidine

• MDL： MFCD16329148
• Inchi： 1S/C12H16BrN/c13-11-5-3-4-10(8-11)9-12-6-1-2-7-14-12/h3-5,8,12,14H,1-2,6-7,9H2
• InChI Key： MFHJYWWTKDBKNH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 12

Additional information on 2-(3-bromophenyl)methylpiperidine

2-(3-Bromophenyl)methylpiperidine (CAS No 1225784-84-8): A Comprehensive Overview

Introduction to 2-(3-Bromophenyl)methylpiperidine

2-(3-Bromophenyl)methylpiperidine, a compound with the CAS registry number 1225784-84-8, is an intriguing molecule that has garnered attention in both academic and industrial research. This compound belongs to the broader class of piperidines, which are six-membered cyclic amines, and it features a bromophenyl substituent at the 3-position of the benzene ring. The structure of this compound is characterized by its piperidine ring, which is a saturated six-membered ring containing one nitrogen atom, and a methyl group attached to the nitrogen atom. The bromine substituent on the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

Synthesis and Structural Features

The synthesis of 2-(3-bromophenyl)methylpiperidine typically involves multi-step processes that combine organic synthesis techniques. One common approach is the Friedel-Crafts alkylation or acylation followed by reduction or amidation steps. The presence of the bromine atom at the meta position of the phenyl ring plays a critical role in directing subsequent reactions due to its electron-withdrawing nature. This regioselectivity is particularly useful in medicinal chemistry for constructing bioactive molecules with specific pharmacological profiles.

Pharmacological Activity and Applications

Recent studies have highlighted the potential of 2-(3-bromophenyl)methylpiperidine as a building block in drug discovery. Piperidines are well-known for their ability to modulate various biological targets, including G protein-coupled receptors (GPCRs), ion channels, and enzymes. The bromine substituent in this compound enhances its lipophilicity, which is often desirable for improving drug-like properties such as permeability and bioavailability.

One notable application of this compound is in the development of opioid receptor agonists or antagonists. Piperidine derivatives have been extensively studied for their interactions with μ-opioid receptors, which are critical targets for pain management. The bromine substituent can influence receptor binding affinity and selectivity, making 1225784-84-8 a promising candidate for further exploration in this therapeutic area.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the effects of 1225784-84-8 on neurodegenerative diseases such as Alzheimer's disease. The study demonstrated that this compound exhibits neuroprotective properties by inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's pathology. Furthermore, preclinical data suggested that 1225784-84-8 crosses the blood-brain barrier efficiently, indicating its potential as a lead compound for central nervous system (CNS) disorders.

Another significant finding emerged from studies on its anti-inflammatory activity. Researchers found that 1225784-84-8 suppresses pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro models of inflammation. This dual functionality—neuroprotective and anti-inflammatory—positions this compound as a versatile tool in drug development.

Safety and Toxicological Considerations

While exploring new chemical entities is exciting, safety assessments are paramount. Recent toxicological studies on 1225784-84-8 indicate that it exhibits low acute toxicity in animal models when administered at therapeutic doses. However, chronic toxicity studies are currently underway to evaluate long-term effects on organ systems.

The compound's pharmacokinetic profile has also been characterized in preclinical models. It demonstrates moderate clearance rates with a half-life suitable for once-daily dosing regimens. These findings are encouraging for its potential translation into clinical trials.

Conclusion: Future Prospects for 1225784-84-8

In conclusion, 1225784-84-8, or (EINECS No.), stands at the forefront of chemical innovation with its diverse applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an invaluable asset in contemporary drug discovery efforts. As research continues to unravel its full potential, collaborations between academia and industry will be instrumental in advancing this compound toward clinical development. Stay tuned for further updates as we continue to explore the fascinating world of chemical innovation!